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Compound of Interest

4-Benzyloxy-3-
Compound Name:
ethoxybenzaldehyde

Cat. No.: B1268341

An In-depth Technical Guide to the Safety and Handling of 4-Benzyloxy-3-
ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 4-Benzyloxy-3-ethoxybenzaldehyde. A complete Safety Data Sheet (SDS) for
this specific compound (CAS No. 60186-33-6) is not readily available in the public domain.
Therefore, some information presented herein is derived from the safety data of structurally
similar compounds, such as 4-Benzyloxy-3-methoxybenzaldehyde and 4-Ethoxybenzaldehyde.
This guide should be used for informational purposes and as a precautionary tool. Always
consult with a certified safety professional and refer to the supplier-specific SDS before
handling this chemical.

Chemical Identification
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Identifier

Data

Chemical Name

4-Benzyloxy-3-ethoxybenzaldehyde

Synonyms Benzaldehyde, 4-(benzyloxy)-3-ethoxy-
CAS Number 60186-33-6
Molecular Formula C16H1603[1][2][3]

Molecular Weight

256.30 g/mol [1][2]

Chemical Structure

(A 2D structure of the molecule can be

visualized)

Hazard Identification and Classification

4-Benzyloxy-3-ethoxybenzaldehyde is classified as an irritant.[2] The following GHS hazard

statements have been associated with this chemical:

Signal Word: Warning[4]
Pictogram: GHSO07 (Exclamation Mark)[4]

Precautionary Statements:[4]

H315: Causes skin irritation.[4]
H317: May cause an allergic skin reaction.
H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][5]

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

e P312: Call a POISON CENTER or doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.[5]

o P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties

Quantitative data for many physical and chemical properties of 4-Benzyloxy-3-
ethoxybenzaldehyde are not readily available. The table below includes available data for the
target compound and data for a structurally similar compound, 4-Benzyloxy-3-
methoxybenzaldehyde, for reference.
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4-Benzyloxy-3-
4-Benzyloxy-3-

Property methoxybenzaldehyde
ethoxybenzaldehyde
(Analogue)
Appearance Solid Beige crystalline solid[5]
Melting Point 56-58°C 62-64°C[5]

Boiling Point 405.1°C at 760 mmHg 213-215°C at 3.5 mmHg[5]
Flash Point 190.4°C 213-215°C at 3.5 mmHg[5]
. . Soluble in chloroform,

Solubility No data available

methanol[5]

Density 1.132 g/cm3 No data available

Toxicological Information

Specific toxicological data such as LD50 and LC50 for 4-Benzyloxy-3-ethoxybenzaldehyde
are not available. The hazard classifications suggest that the primary toxicological concerns are
irritation to the skin, eyes, and respiratory system, and the potential for skin sensitization.

For the analogue 4-Ethoxybenzaldehyde, the oral LD50 in rats is reported as 2100 mg/kg.[6]

Experimental Protocols

Detailed experimental protocols for the safety assessment of 4-Benzyloxy-3-
ethoxybenzaldehyde are not published. The GHS classifications are likely derived from
computational models or read-across data from structurally related compounds. Standard
OECD guidelines for testing of chemicals would be the recommended approach for any future
toxicological studies.

Handling and Storage
Handling:
e Handle in a well-ventilated place.[7]

o Wear suitable protective clothing, including gloves and eye/face protection.[7]
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e Avoid contact with skin and eyes.[7][8]

¢ Avoid the formation of dust and aerosols.[7][8]

e Use non-sparking tools.[7]

e Prevent fire caused by electrostatic discharge steam.[7]

e Do not eat, drink, or smoke when using this product.

e Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.[5][9]

Keep the container tightly closed.[5][7]

Store under an inert atmosphere.[4] Recommended storage temperature is 2-8°C.[4][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.
[10][11]

Personal Protective Equipment (PPE)

Protection Type Recommendations

Use chemical safety goggles or a face shield.
) Ensure eye protection is tested and approved
Eye/Face Protection ]
under appropriate government standards such

as NIOSH (US) or EN 166 (EU).

) ] Wear impervious gloves (e.qg., nitrile rubber) and
Skin Protection ] ] ]
protective clothing to prevent skin contact.

If dust or aerosols are generated, use a NIOSH-
Respiratory Protection approved respirator with a suitable particulate

filter.
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First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[5]
[10]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. If irritation or a rash develops, seek
medical attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek medical attention.[5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek medical attention.[5]
[12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][8][9]

e Hazardous Combustion Products: Combustion may produce carbon monoxide and carbon

dioxide.

o Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[8] Cool fire-exposed containers with water spray.[13]

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 7). Ensure adequate ventilation. Avoid breathing dust and

contact with the substance.[8][13]
o Environmental Precautions: Prevent the material from entering drains or waterways.[8][13]

» Methods for Cleaning Up: For small spills, sweep or vacuum up the material and place itin a
suitable, labeled container for disposal.[8][12] Avoid generating dust. For large spills, dike the

area to contain the material.[9]

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. The material may be sent to a licensed chemical destruction plant. Do not

allow it to enter sewer systems.

Visualizations
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Click to download full resolution via product page

Caption: Hazard identification and mitigation workflow for handling 4-Benzyloxy-3-
ethoxybenzaldehyde.

Identified Hazards

Skin Irritation (H315)

Skin Sensitization (H317) Serious Eye Irritation (H319) Respiratory Irritation (H335)

I
|

Required Personal Protective Equipment

Chemical Resistant Gloves Safety Goggles / Face Shield Respirator (if dust/aerosol)

Click to download full resolution via product page

Caption: Logic diagram for selecting appropriate PPE based on identified chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Benzyloxy-3-ethoxybenzaldehyde safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268341#4-benzyloxy-3-ethoxybenzaldehyde-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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